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Abstract

The emergence of LK-99 in July 2023, with initial claims of room-temperature and ambient-
pressure superconductivity, ignited a firestorm of scientific inquiry. The primary evidence cited
included a sharp resistivity drop and the partial levitation of samples over a magnet, suggesting
a Meissner effect—a hallmark of superconductivity. However, extensive global replication
efforts have largely refuted these claims. The scientific consensus now indicates that the
observed magnetic behaviors are not due to superconductivity but rather a complex interplay of
ferromagnetism and diamagnetism, primarily attributable to impurities, most notably copper(l)
sulfide (CuzS), formed during synthesis. This guide provides a detailed examination of the
experimental evidence, methodologies, and the ultimate resolution of the diamagnetism versus
ferromagnetism debate in LK-99.

The Core Controversy: Superconducting
Diamagnetism or Conventional Magnetism?

A defining characteristic of a superconductor is the Meissner effect, where it expels a magnetic
field from its interior when cooled below its critical temperature. This results in strong
diamagnetism, causing the material to be repelled by a magnet, leading to levitation. The initial
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videos of a small, gray-black LK-99 sample tilting and partially levitating on a magnet were
presented as evidence of this effect.[1]

However, this behavior is not unique to superconductivity. Two other phenomena can explain
these observations:

» Diamagnetism: A property of all materials to be weakly repelled by a magnetic field. While
typically very weak, it can be significant in certain materials. Crucially, copper sulfide (CuzS),
a common impurity in LK-99 synthesis, is diamagnetic.[2][3]

o Ferromagnetism: The property of materials like iron to be strongly attracted to magnets. In
small, irregularly shaped samples with a specific magnetic orientation (anisotropy), a
combination of attraction and repulsion can lead to complex behaviors like tilting or standing
on one end, which can be mistaken for partial levitation.[4][5][6]

Subsequent research has overwhelmingly pointed toward a combination of these conventional
magnetic properties, rather than superconductivity, as the explanation for the initial
observations.

Experimental Evidence and Analysis
Evidence for Ferromagnetism

Several independent research groups that synthesized LK-99 samples reported the presence
of weak, soft ferromagnetic components.[5][6][7]

o Direct Magnetic Attraction: In contrast to the expected repulsion from a diamagnetic
superconductor, some synthesized fragments were directly attracted to a magnet, a definitive
characteristic of ferromagnetism.[4]

o Hysteresis Loops: Magnetization versus magnetic field (M-H) measurements at room
temperature revealed hysteresis loops, a key signature of ferromagnetic materials. These
loops indicate that the material retains some magnetization after an external magnetic field is
removed.

» Explanation for "Half Levitation": Researchers demonstrated that the observed tilting and
partial levitation could be fully explained by the interaction between a soft ferromagnet with a
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pronounced shape anisotropy and a strong magnetic field.[5][6] The sample aligns itself with
the magnetic field lines, causing one end to lift off the magnet's surface.

Evidence for Diamagnetism and the Role of CuzS

While ferromagnetism explained the behavior of some samples, others exhibited a clear
diamagnetic response.

o Negative Magnetic Susceptibility: Measurements consistently showed a negative magnetic
susceptibility, indicating diamagnetism.[3][8] However, the magnitude of this diamagnetism
was far weaker than what would be expected for a bulk superconductor.

e The Copper Sulfide (Cuz2S) Impurity: The crucial breakthrough in understanding LK-99's
properties was the identification of CuzS as a significant impurity from the synthesis process.
[71[9][10] This impurity has two key properties that mimic superconductivity:

o Resistivity Drop: Cuz=S undergoes a first-order structural phase transition at approximately
104-112 °C (377-385 K).[7][9][11] This transition is accompanied by a sharp drop in
resistivity, which was mistakenly interpreted as the onset of superconductivity in the
original reports.

o Inherent Diamagnetism: CuzS is itself a diamagnetic material.[2]

o Purified LK-99: A pivotal study by the Max Planck Institute for Solid State Research
succeeded in synthesizing pure, single crystals of LK-99, free from CuzS impurities.[9] This
pure material was found to be a transparent, purple insulator with a very high resistance. It
exhibited slight diamagnetism and ferromagnetism but showed no signs of superconductivity
or the dramatic levitation behavior.[9] Another study systematically removed CuzS from
synthesized samples using an ammonia solution and found that the resulting material was a
diamagnetic semiconductor, with the "superconducting-like" properties having vanished.[3][8]

Quantitative Data Summary

The magnetic properties of LK-99 were highly dependent on sample preparation and the
presence of impurities. The following table summarizes key findings from various replication
efforts.
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Note: ZFC = Zero-Field Cooling; FC = Field Cooling.

Experimental Protocols
Synthesis of LK-99 (Original Method)

The widespread replication attempts were possible due to the relative simplicity of the
described solid-state synthesis method.

o Step 1: Synthesis of Lanarkite (Pb2(S04)0O)
o Lead(ll) oxide (PbO) and Lead(ll) sulfate (PbSOa4) powders are mixed in a 1:1 molar ratio.

o The mixture is heated in an alumina crucible at 725 °C for 24 hours in the presence of air.
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o Step 2: Synthesis of Copper(l) Phosphide (CusP)
o Copper (Cu) and Phosphorus (P) powders are mixed in a 3:1 molar ratio.
o The mixture is sealed in a quartz tube under vacuum (10-3 Torr).
o |tis then heated at 550 °C for 48 hours.

o Step 3: Final Synthesis of LK-99 (Pb1o-xCux(POa4)sO)

o

Lanarkite and Copper(l) Phosphide are ground into a powder and mixed in a 1:1 molar
ratio.

(¢]

The mixture is sealed in a quartz tube under vacuum (10~> Torr).

It is heated at 925 °C for 5-20 hours.

[¢]

[¢]

During this final, high-temperature step, the reaction is incomplete and impurities, notably
CuzS, are formed.[7][9]

Magnetic Property Measurement: SQUID Magnetometry

A Superconducting Quantum Interference Device (SQUID) magnetometer is the standard
instrument for sensitive characterization of a material's magnetic properties.

e Purpose: To measure the magnetic moment (magnetization) of a sample as a function of
temperature and applied magnetic field.

e Zero-Field Cooling (ZFC) Measurement:

o The sample is cooled from room temperature to a low base temperature (e.g., 2 K or 10 K)
in the absence of any external magnetic field (H = 0).

o At the base temperature, a small magnetic field (e.g., 25 Oe) is applied.

o The magnetic moment is recorded as the sample is warmed up. For a superconductor, this
measurement reveals the expulsion of the magnetic field (a strong diamagnetic signal).

e Field Cooling (FC) Measurement:
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o An external magnetic field is applied to the sample at room temperature.
o The sample is then cooled to the base temperature in the presence of this field.

o The magnetic moment is recorded as the sample is warmed. In a superconductor, the ZFC
and FC curves will bifurcate below the critical temperature due to magnetic flux pinning.
The significant bifurcation observed in some LK-99 samples was initially thought to be a
sign of superconductivity but was later attributed to a glassy magnetic state.[2]

o Magnetization vs. Field (M-H) Hysteresis Loop:
o The sample is held at a constant temperature.

o The external magnetic field is swept from zero to a maximum positive value, down to a
maximum negative value, and back to the maximum positive value.

o The magnetization is measured throughout this sweep. The resulting M-H curve for a
ferromagnetic material will show a characteristic open loop, indicating remnant
magnetization and coercivity.

Visualizations
Logical Pathway of LK-99 Magnetic Investigation
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Caption: Logical flow from initial claim to scientific consensus on LK-99's magnetic properties.
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Experimental Workflow for Magnetic Characterization
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Caption: Standard experimental workflow for characterizing the magnetic properties of a novel
material.

Conclusion

The scientific investigation into LK-99 serves as a powerful case study in the process of
verification and replication. The consensus is clear: LK-99 is not a room-temperature
superconductor. The initial observations that suggested superconductivity have been robustly
explained by a combination of other phenomena. The apparent levitation is attributable to soft
ferromagnetism in certain sample fragments, while the sharp drop in resistivity and the
underlying diamagnetic signature are properties of the copper sulfide (CuzS) impurity, not the
LK-99 material itself.[2][10] Pure, impurity-free LK-99 has been shown to be a high-resistance,
diamagnetic insulator.[9] The debate between diamagnetism and ferromagnetism has been
resolved by concluding that both are present, but neither is indicative of superconductivity;
instead, they are characteristics of the multiphase, impure samples that were initially produced.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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